Cas no 1152564-23-2 (4-(4-Fluorobenzenesulfonylmethyl)-benzoic acid)

• Product Name: 4-(4-Fluorobenzenesulfonylmethyl)-benzoic acid
• CAS No: 1152564-23-2
• MF: C₁₄H₁₁FO₄S
• MW: 294.298146486282
• MDL: MFCD10695504
• CID: 4785961
• Update Time: 2025-05-24

4-(4-Fluorobenzenesulfonylmethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorobenzenesulfonylmethyl)-benzoic acid
• 4-(4-Fluoro-benzenesulfonylmethyl)-benzoic acid

• MDL： MFCD10695504
• Inchi： 1S/C14H11FO4S/c15-12-5-7-13(8-6-12)20(18,19)9-10-1-3-11(4-2-10)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： OCFCSTDWRKFJCW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 427
• XLogP3: 1.7
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(4-Fluorobenzenesulfonylmethyl)-benzoic acid

4-(4-Fluorobenzenesulfonylmethyl)-benzoic Acid: A Comprehensive Overview

4-(4-Fluorobenzenesulfonylmethyl)-benzoic acid (CAS No. 1152564-23-2) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a fluorobenzenesulfonylmethyl group. The integration of these functional groups imparts distinctive chemical and physical properties, making it a valuable building block in various research and industrial applications.

The molecular structure of 4-(4-Fluorobenzenesulfonylmethyl)-benzoic acid consists of a benzene ring substituted with a fluorine atom at the para position and a sulfonylmethyl group attached to the benzoic acid moiety. This arrangement not only enhances the compound's stability but also contributes to its potential as a precursor in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in the design of bioactive compounds with improved pharmacokinetic profiles.

One of the most notable applications of 4-(4-Fluorobenzenesulfonylmethyl)-benzoic acid is in drug discovery. Researchers have utilized this compound as a key intermediate in the synthesis of anti-inflammatory agents, antitumor drugs, and neuroprotective compounds. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways. The fluorine atom at the para position plays a crucial role in modulating the compound's bioactivity, making it an attractive candidate for further exploration in therapeutic development.

In addition to its pharmaceutical applications, 4-(4-Fluorobenzenesulfonylmethyl)-benzoic acid has also found utility in materials science. Its ability to form stable co-crystals and amorphous solids has been exploited in the development of advanced materials with tailored properties. A recent investigation reported in *Advanced Materials* revealed that this compound can serve as a template for constructing hierarchical porous structures, which are highly desirable for catalytic and sensing applications.

The synthesis of 4-(4-Fluorobenzenesulfonylmethyl)-benzoic acid involves a multi-step process that typically begins with the sulfonation of 4-fluorotoluene followed by subsequent functionalization to introduce the benzoic acid group. Researchers have optimized various synthetic routes to enhance yield and purity, with some methods incorporating green chemistry principles to minimize environmental impact. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality.

From an analytical standpoint, 4-(4-Fluorobenzenesulfonylmethyl)-benzoic acid has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided valuable insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

Looking ahead, the potential applications of 4-(4-Fluorobenzenesulfonylmethyl)-benzoic acid are expected to expand further as researchers continue to explore its unique properties. Its role as a versatile building block in organic synthesis positions it as an essential component in both academic research and industrial development.